Cas no 1204-95-1 (rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride)

• Product Name: rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride
• CAS No: 1204-95-1
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• CID: 5954994
• PubChem ID: 91654488
• Update Time: 2025-06-22

rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropylamine, 2-(2-naphthyl)-, hydrochloride, trans- (8CI)
• rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride
• (1R,2S)-2-Naphthalen-2-ylcyclopropan-1-amine;hydrochloride
• 1820575-60-7
• EN300-196967
• rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride, trans
• 1204-95-1
• Z2298098008
• AKOS034811237

• Inchi： 1S/C13H13N.ClH/c14-13-8-12(13)11-6-5-9-3-1-2-4-10(9)7-11;/h1-7,12-13H,8,14H2;1H/t12-,13+;/m0./s1
• InChI Key： UIHWPRLWVJNOFT-JHEYCYPBSA-N
• SMILES： N[C@@H]1C[C@H]1C1=CC=C2C(=C1)C=CC=C2.[H]Cl

Computed Properties

• Exact Mass: 219.0814771g/mol
• Monoisotopic Mass: 219.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride

Professional Introduction to Rac-(1R,2S)-2-(Naphthalen-2-yl)cyclopropan-1-amine Hydrochloride (CAS No 1204-95-1)

Rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride, identified by its CAS number 1204-95-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of Rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride consists of a cyclopropane ring substituted with a naphthalene moiety at the 2-position and an amine group at the 1-position, which is further salted with hydrochloride. This particular arrangement of functional groups contributes to its distinct chemical behavior and potential biological activity. The cyclopropane ring is known for its strained three-membered structure, which can influence the compound's reactivity and interaction with biological targets.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate both aromatic and cyclic structures. The combination of a naphthalene ring with a cyclopropane moiety in Rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride provides a unique scaffold that has not been extensively explored in medicinal chemistry. This has prompted researchers to investigate its potential as a lead compound for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of both an amine group and a naphthalene ring offers multiple points for functionalization, allowing chemists to modify the structure in various ways to tailor its biological activity. This flexibility makes it an attractive starting point for the design of novel drugs targeting a wide range of diseases.

Recent studies have begun to uncover the pharmacological properties of derivatives related to Rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride. Researchers have observed that compounds with similar structural motifs exhibit interesting biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. These findings have spurred further investigation into the potential therapeutic applications of this class of molecules.

The synthesis of Rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride presents both challenges and opportunities for synthetic chemists. The strained nature of the cyclopropane ring requires careful handling during synthesis to avoid unwanted side reactions. However, advances in synthetic methodologies have made it possible to construct this type of molecule with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemical purity.

The use of computational methods has also played a crucial role in the study of Rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride. Molecular modeling and docking studies can provide valuable insights into how this compound interacts with biological targets at the molecular level. These computational approaches have helped researchers predict potential binding modes and optimize the structure for improved efficacy.

In conclusion, Rac-(1R,2S)-2-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride represents a promising compound in the realm of pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of its properties grows, so too does the likelihood that it will play a significant role in the development of new therapeutic agents.